Cas no 887837-56-1 (ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate
• CAS No: 887837-56-1
• MF: C₁₉H₂₅N₅O₃S
• MW: 403.498502492905
• CID: 5479030
• Update Time: 2025-05-21

ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C19H25N5O3S/c1-2-27-18(26)14-10-6-7-11-15(14)21-16(25)12-28-19-23-22-17(24(19)20)13-8-4-3-5-9-13/h6-7,10-11,13H,2-5,8-9,12,20H2,1H3,(H,21,25)
• InChI Key： LSNLLHMMJFQERN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1N(N)C(C2CCCCC2)=NN=1)=O

Additional information on ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate

Ethyl 2-{2-(4-Amino-5-Cyclohexyl-4H-1,2,4-Triazol-3-Yl)Sulfanylacetamido}Benzoate: A Comprehensive Overview

Ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate, identified by the CAS number 887837-56-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a benzoate group, a sulfanylacetamido moiety, and a triazole ring. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

The molecular structure of ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate is notable for its combination of aromatic and heterocyclic components. The benzoate group provides stability and reactivity in certain chemical environments, while the triazole ring introduces hydrogen bonding capabilities and potential for metal coordination. The sulfanyl group further enhances the compound's ability to participate in redox reactions and other chemical transformations.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its role as a potential inhibitor of certain kinases involved in cancer progression. The amino group within the triazole ring has been shown to facilitate binding to specific protein residues, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate has demonstrated utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a building block for metal-organic frameworks (MOFs). These applications leverage the compound's structural flexibility and reactivity to create advanced materials with tailored properties.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with careful control over reaction conditions. Key steps include the formation of the triazole ring through cyclocondensation reactions and the subsequent attachment of the sulfanylacetamido group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental perspective, ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanylacetamido}benzoate has shown biodegradability under certain conditions. This property is crucial for its application in agricultural chemicals or biotechnological processes where environmental impact must be minimized. Ongoing research is focused on optimizing its degradation pathways to enhance sustainability.

In conclusion, ethyl 2-{2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-y}sulfanylacetamido}benzoate (CAS No: 887837–56–1) represents a multifaceted compound with significant potential across multiple disciplines. Its unique molecular architecture enables diverse applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.